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Compound of Interest

Compound Name:
Tetrazine-peg7-amine

hydrochloride

Cat. No.: B15605316 Get Quote

For researchers, scientists, and drug development professionals, precise molecular

identification is paramount. Tetrazine-PEG7-amine hydrochloride is a key reagent in

bioconjugation, particularly in the construction of antibody-drug conjugates (ADCs)[1][2]. Its

structure combines a reactive tetrazine group, a hydrophilic seven-unit polyethylene glycol

(PEG) spacer, and a terminal amine group, provided as a hydrochloride salt. This guide

delineates the alternative names and chemical identifiers for this compound, facilitating

accurate sourcing and unambiguous communication in research and development.

Chemical Identity and Synonyms
The compound is most commonly known as Tetrazine-PEG7-amine hydrochloride. However,

variations in nomenclature exist across different suppliers and in scientific literature. A prevalent

alternative is Methyltetrazine-PEG7-amine HCl salt[3][4]. The "methyl" prefix specifies a methyl

group on the tetrazine ring, which is a common structural feature that enhances the stability of

the tetrazine moiety. While often implied, its explicit mention is a key point of difference in

nomenclature.

Other variations may include differences in spacing, hyphenation, or the presentation of the salt

form, such as "Tetrazine-PEG7-amine (hydrochloride)"[5]. It is also categorized more broadly

as a Tetrazine-PEG-Amine linker[6].
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To ensure accurate identification, it is crucial to cross-reference the compound's name with its

unique chemical identifiers. The following table summarizes the key names and identifiers for

Tetrazine-PEG7-amine hydrochloride.

Identifier Type Value Source

Common Name
Tetrazine-PEG7-amine

hydrochloride

MedChemExpress,

BioHippo[1][2]

Alternative Name
Methyltetrazine-PEG7-amine

HCl salt
BroadPharm[3][4]

Systematic Name Varies by nomenclature rules N/A

CAS Number 2135441-45-9
Precise PEG (for the free

amine form)[7]

Molecular Formula C25H42ClN5O8 BroadPharm[3]

Alternative Formula C26H43ClN6O8 BioHippo[2]

Molecular Weight 576.1 g/mol BroadPharm[3]

Alternative M.W. 603.11 g/mol BioHippo[2]

Supplier Codes BP-24058, HY-148211
BroadPharm,

MedChemExpress[3][5]

Note: Discrepancies in molecular formula and weight can arise from different salt forms or

structural representations. Researchers should verify the specific structure provided by their

supplier.

Experimental Protocols
Experimental protocols are not applicable to the topic of chemical nomenclature. The primary

purpose of this guide is to clarify the various names and identifiers used for this specific

chemical compound. For protocols related to its use in bioconjugation, such as antibody-drug

conjugation, researchers should consult application notes from suppliers or relevant scientific

literature. This compound is a click chemistry reagent that contains a Tetrazine group capable
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of undergoing an inverse electron demand Diels-Alder (iEDDA) reaction with molecules

containing trans-cyclooctene (TCO) groups[1][5].

Visualization of Nomenclature
The following diagram illustrates the relationship between the core chemical structure and its

various identifiers.

Core Chemical Entity

Common & Commercial Names Formal Identifiers

Tetrazine-PEG7-Amine Structure

Tetrazine-PEG7-amine
hydrochloride

describes

Methyltetrazine-PEG7-amine
HCl salt

describes

CAS Number:
2135441-45-9 (free amine)

uniquely identifies

Molecular Formula:
C25H42ClN5O8

represents

Supplier Codes
(e.g., BP-24058)

is sold as is sold as

Click to download full resolution via product page

Caption: Relationship between the core chemical structure and its names and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.medchemexpress.com/tetrazine-peg7-amine-hydrochloride.html
https://www.ebiohippo.com/en/biochemicals/tetrazine-peg7-amine-hydrochloride.html
https://broadpharm.com/product/bp-24058
https://broadpharm.com/product-categories/click-chemistry-reagents/tetrazine
https://www.bioscience.co.uk/product~1651002
https://broadpharm.com/product-categories/peg-linkers/tetrazine-peg
https://precisepeg.com/products/h-tetrazine-amido-peg7-amine
https://www.benchchem.com/product/b15605316#tetrazine-peg7-amine-hydrochloride-alternative-names
https://www.benchchem.com/product/b15605316#tetrazine-peg7-amine-hydrochloride-alternative-names
https://www.benchchem.com/product/b15605316#tetrazine-peg7-amine-hydrochloride-alternative-names
https://www.benchchem.com/product/b15605316#tetrazine-peg7-amine-hydrochloride-alternative-names
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

